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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808 Get Quote

Technical Data Sheet: 2-Heptanol
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for 2-Heptanol. It should be noted that the initial

query for "2-Heptenol" did not yield specific results; the data presented here pertains to the

closely related and more commonly referenced compound, 2-Heptanol.

Chemical Identity and Properties
2-Heptanol is a secondary alcohol. Its chemical formula is C7H16O.[1][2][3][4] The molecular

weight of 2-Heptanol is approximately 116.20 g/mol .[3][4][5]

Quantitative Data Summary
The fundamental molecular data for 2-Heptanol is summarized in the table below.

Parameter Value

Molecular Formula C7H16O[1][2][3][4]

Molecular Weight 116.20 g/mol [3][4][5]

Alternate Molecular Weight 116.2013[1]

Note on a broader technical guide: A comprehensive whitepaper would typically include

detailed experimental protocols and visualizations of signaling pathways. However, for the
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specific query regarding the molecular weight and formula of 2-Heptanol, such in-depth

experimental data and biological pathway information are not directly applicable. The

information provided above constitutes the core, foundational data for this chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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